Cas no 629-80-1 (Hexadecanal)

• Product Name: Hexadecanal
• CAS No: 629-80-1
• Molecular Formula: C₁₆H₃₂O
• Molecular Weight: 240.4247
• MDL: MFCD00055568
• CID: 507060
• PubChem ID: 125307920

Hexadecanal Properties

Names and Identifiers

• Hexadecanal
• NULL
• Palmitaldehyde
• EINECS 211-111-0
• hexadecyl aldehyde
• n-hexadecylaldehyde
• palmitic aldehyde
• Palmitoyl
• palmitoyl aldehyde
• palmityl aldehyde
• PLY
• Hexadecanaldehyde
• N-hexadecanal
• 1-hexadecanal
• 16-Hexadecanal
• WQD27655QE
• NIOYUNMRJMEDGI-UHFFFAOYSA-N
• GTPL6627
• QSPL 064
• Palmitaldehyde, 16-Hexadecanal
• RB3019
• 6369AF
• LMFA06000088
• TRA0026585
• DB03381

• MDL： MFCD00055568
• InChIKey： NIOYUNMRJMEDGI-UHFFFAOYSA-N
• Inchi： 1S/C16H32O/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17/h16H,2-15H2,1H3
• SMILES： O=C([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])[H]

Computed Properties

• Exact Mass: 240.245316g/mol
• Surface Charge: 0
• XLogP3: 7.1
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 14
• Monoisotopic Mass: 240.245316g/mol
• Monoisotopic Mass: 240.245316g/mol
• Topological Polar Surface Area: 17.1Ų
• Heavy Atom Count: 17
• Complexity: 143
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• Tautomer Count: 2
• Surface Charge: 0

Experimental Properties

• LogP: 5.66660
• PSA: 17.07000
• Refractive Index: 1.4456 (estimate)
• Boiling Point: 151°C/2mmHg(lit.)
• Melting Point: 33.0 to 38.0 deg-C
• Flash Point: 138.9±6.0 °C
• Color/Form: 1 mg/mL (857458M-1mg)
• Color/Form: No data available
• Density: 0.8264 (estimate)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty aldehydes